N-(5-bromo-4-methyl-1,3-thiazol-2-yl)acetamide
Overview
Description
N-(5-bromo-4-methyl-1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C6H7BrN2OS and its molecular weight is 235.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzyme Inhibition and Therapeutic Potential
N-(5-bromo-4-methyl-1,3-thiazol-2-yl)acetamide has been utilized in research for its potential as a therapeutic agent. A study synthesized derivatives of this compound and evaluated their enzyme inhibition against enzymes like acetylcholinesterase, butyrylcholinesterase, α-glucosidase, and urease. These compounds also underwent cytotoxicity tests to assess their potential as therapeutic agents (Abbasi et al., 2018).
Anticancer Activity
Research has been conducted on this compound derivatives for their potential anticancer properties. One study focused on synthesizing and evaluating these derivatives for their anticancer activity, particularly against human lung adenocarcinoma cells. The study found that certain derivatives showed high selectivity and significant apoptosis-inducing effects, suggesting their potential as anticancer agents (Evren et al., 2019).
Anti-Diabetic Agents
The compound has been explored for its anti-diabetic properties. A synthesis of S-substituted acetamides derivatives of this compound was conducted, and these were evaluated for enzyme inhibition and cytotoxic behavior. The study suggested that these bi-heterocycles exhibit potent inhibitory potential against enzymes relevant to diabetes, indicating their utility as anti-diabetic agents (Abbasi et al., 2020).
Antimicrobial Properties
Several studies have synthesized derivatives of this compound to explore their antimicrobial potential. These compounds have been characterized and tested for their antibacterial and antifungal activities, showing effectiveness against a range of bacterial and fungal strains (Fuloria et al., 2014); (Baviskar et al., 2013).
Alzheimer's Disease and Diabetes
Research into bi-heterocycles containing 1,3-thiazole and 1,3,4-oxadiazole, derived from this compound, has shown potential therapeutic application in Alzheimer's disease and diabetes. These compounds were synthesized and evaluated for their enzyme inhibitory potential, with some showing notable activity against enzymes like acetylcholinesterase and α-glucosidase (Ramzan et al., 2018).
Mechanism of Action
Target of Action
Thiazole derivatives, to which this compound belongs, have been found to interact with a variety of biological targets, including enzymes and receptors, leading to diverse biological activities .
Mode of Action
Thiazole derivatives have been reported to interact with their targets in various ways, such as binding to dna, interacting with topoisomerase ii, and causing dna double-strand breaks .
Biochemical Pathways
Thiazole derivatives have been reported to influence a variety of biochemical pathways, leading to diverse biological effects .
Result of Action
Thiazole derivatives have been reported to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Biochemical Analysis
Biochemical Properties
Thiazole derivatives have been known to interact with various enzymes, proteins, and other biomolecules . For instance, some thiazole derivatives have shown inhibitory activity against enzymes like acetylcholinesterase .
Cellular Effects
Thiazole derivatives have been reported to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Thiazole derivatives have been known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
N-(5-bromo-4-methyl-1,3-thiazol-2-yl)acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2OS/c1-3-5(7)11-6(8-3)9-4(2)10/h1-2H3,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGOJXJXWXAIOBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60356373 | |
Record name | N-(5-bromo-4-methyl-1,3-thiazol-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60356373 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21478-95-5 | |
Record name | N-(5-bromo-4-methyl-1,3-thiazol-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60356373 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.